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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzonitrile

cat. No.: B188161

An In-depth Technical Guide to 2-Fluoro-6-methylbenzonitrile

This technical guide provides a comprehensive overview of 2-Fluoro-6-methylbenzonitrile, a
versatile chemical intermediate. It is intended for researchers, scientists, and professionals in
drug development and chemical synthesis. This document details the compound's
physicochemical properties, applications, safety and handling protocols, and a representative
synthetic methodology.

Chemical and Physical Properties

2-Fluoro-6-methylbenzonitrile is a fluorinated aromatic compound with the molecular formula
CsHsFN.[1][2] Its molecular weight is 135.14 g/mol .[1][2] The presence of a fluorine atom and
a nitrile group on the benzene ring imparts unique chemical reactivity, making it a valuable
building block in organic synthesis.[1][3]

Table 1: Physicochemical Properties of 2-Fluoro-6-methylbenzonitrile

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b188161?utm_src=pdf-interest
https://www.benchchem.com/product/b188161?utm_src=pdf-body
https://www.benchchem.com/product/b188161?utm_src=pdf-body
https://www.benchchem.com/product/b188161?utm_src=pdf-body
https://www.chemimpex.com/products/46122
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8972921.htm
https://www.chemimpex.com/products/46122
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8972921.htm
https://www.chemimpex.com/products/46122
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-2-fluoro-6-methylbenzonitrile-in-advancing-pharmaceutical-development-gv
https://www.benchchem.com/product/b188161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Weight 135.14 g/mol [1112]

Molecular Formula CsHeFN [1]12]

Appearance White to orange to green o
powder/crystal

Melting Point 39-48°C [11[4115]

Boiling Point 207.4 £ 20.0 °C (Predicted) [41[5]

Purity 298% (GC), with >99% also (E]6]
available

Table 2: Compound Identifiers

Identifier Value References

CAS Number 198633-76-0 [11[31[5][6]

Synonym 2-Cyano-3-fluorotoluene [1]

MDL Number MFCD06660277 [1][2]

PubChem ID 18677151 [1]

Applications in Research and Development

2-Fluoro-6-methylbenzonitrile is a key intermediate in various fields due to its unique

chemical structure. The fluorine substituent can enhance metabolic stability and binding affinity

of target molecules in drug discovery.[3][7]

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of Active

Pharmaceutical Ingredients (APIs) and novel drug candidates.[3][5][6] Its structure is

incorporated into complex molecules designed for targeted therapies.[1][3]

o Agrochemicals: This compound is used in the formulation of modern pesticides, herbicides,

and fungicides to improve their efficacy.[1][5][6]
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e Materials Science: It is employed in the development of advanced materials, such as
polymers and coatings, to enhance their properties.[1][8]

e Chemical Research: In academic and industrial laboratories, it is a versatile reagent for
synthesizing complex organic molecules.[6][8]

Fields of Application

APT Synthesis Pharmaceuticals
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~
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Caption: Applications of 2-Fluoro-6-methylbenzonitrile.

Safety and Handling

2-Fluoro-6-methylbenzonitrile is classified as toxic and requires careful handling in a
controlled laboratory environment.

Table 3: GHS Hazard Statements
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Hazard Code Description References

Toxic if swallowed, in contact
H301 + H311 + H331 ] ] o
with skin or if inhaled

H315 Causes skin irritation [9]

H319 Causes serious eye irritation [9]

Handling and Storage:
e Use only in a well-ventilated area or under a chemical fume hood.[10]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[9]

» Avoid breathing dust, fumes, or vapors.[9]

e Wash hands thoroughly after handling.[9]

e Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]
First Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

If on Skin: Wash with plenty of water. Call a poison center or doctor if you feel unwell.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[9][10]

Experimental Protocols: Synthesis

Detailed experimental protocols for the synthesis of 2-Fluoro-6-methylbenzonitrile are
proprietary to manufacturers. However, a general synthetic procedure for a structurally similar
compound, 2-fluoro-6-hydroxybenzonitrile, from 2-fluoro-6-methoxybenzonitrile is publicly
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available and can serve as an illustrative example of the chemical transformations that may be
involved.[12]

General Procedure for Demethylation to form a Hydroxybenzonitrile:

e Reaction Setup: 2-fluoro-6-methoxybenzonitrile is combined with an aqueous solution of
pyridinium hydrochloride in a reaction flask under a protective atmosphere.[12]

e Reaction Conditions: The mixture is heated to approximately 190 °C and stirred for several
hours to facilitate the demethylation reaction.[12]

o Workup: After cooling, water is added to the reaction mixture. The product is then extracted
into an organic solvent, such as methyl tert-butyl ether.[12]

 Purification: The organic phase is washed with an aqueous base and then with water. The
agueous phases are combined, acidified, and the final product is extracted with a solvent like
dichloromethane.[12]

« |solation: The solvent is removed under vacuum to yield the final product, 2-fluoro-6-
hydroxybenzonitrile.[12]
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[lustrative Synthesis Workflow
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(Starting Material + Reagent)

2. Reaction
(Heating under Inert Atmosphere)

3. Quenching & Extraction
(Water Addition & Solvent Extraction)
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(Solvent Removal)

Final Product
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Caption: General workflow for chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Fluoro-6-methylbenzonitrile molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
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weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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